Cas no 501116-38-7 (5-Isoxazolamine,3-(2-ethoxy-5-methylphenyl)-(9CI))

• Product Name: 5-Isoxazolamine,3-(2-ethoxy-5-methylphenyl)-(9CI)
• CAS No: 501116-38-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 1021669
• PubChem ID: 3704327
• Update Time: 2025-04-20

5-Isoxazolamine,3-(2-ethoxy-5-methylphenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine,3-(2-ethoxy-5-methylphenyl)-(9CI)
• 5-ISOXAZOLAMINE, 3-(2-ETHOXY-5-METHYLPHENYL)-
• 3-(2-ethoxy-5-methylphenyl)-1,2-oxazol-5-amine
• DB-284184
• 501116-38-7
• 3-(2-ethoxy-5-methylphenyl)isoxazol-5-amine

• Inchi： 1S/C12H14N2O2/c1-3-15-11-5-4-8(2)6-9(11)10-7-12(13)16-14-10/h4-7H,3,13H2,1-2H3
• InChI Key： XJYVRFVFWDCCKR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C)=CC=1C1C=C(N)ON=1

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3Ų